Cas no 343818-09-7 (N-(4-Ethoxyphenyl)-2-(phenylacetyl)hydrazinecarbothioamide)

• Product Name: N-(4-Ethoxyphenyl)-2-(phenylacetyl)hydrazinecarbothioamide
• CAS No: 343818-09-7
• MF: C₁₇H₁₉N₃O₂S
• MW: 329.416662454605
• CID: 4713116
• Update Time: 2025-06-26

N-(4-Ethoxyphenyl)-2-(phenylacetyl)hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• N-{[(4-ethoxyphenyl)carbamothioyl]amino}-2-phenylacetamide
• STK441340
• ST50845866
• N-(4-ethoxyphenyl)-2-(phenylacetyl)hydrazinecarbothioamide
• N-(4-ethoxyphenyl)-2-(2-phenylacetyl)-1-hydrazinecarbothioamide
• N-({[(4-ethoxyphenyl)amino]thioxomethyl}amino)-2-phenylacetamide
• N-(4-Ethoxyphenyl)-2-(phenylacetyl)hydrazinecarbothioamide

• Inchi： 1S/C17H19N3O2S/c1-2-22-15-10-8-14(9-11-15)18-17(23)20-19-16(21)12-13-6-4-3-5-7-13/h3-11H,2,12H2,1H3,(H,19,21)(H2,18,20,23)
• InChI Key： QEGXOQWIFNIDLF-UHFFFAOYSA-N
• SMILES： S=C(NNC(CC1C=CC=CC=1)=O)NC1C=CC(=CC=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 378
• Topological Polar Surface Area: 94.5

Additional information on N-(4-Ethoxyphenyl)-2-(phenylacetyl)hydrazinecarbothioamide

Comprehensive Overview of N-(4-Ethoxyphenyl)-2-(phenylacetyl)hydrazinecarbothioamide (CAS No. 343818-09-7)

N-(4-Ethoxyphenyl)-2-(phenylacetyl)hydrazinecarbothioamide, identified by its CAS No. 343818-09-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of hydrazinecarbothioamides, which are known for their versatile applications in medicinal chemistry and material science. The presence of both ethoxyphenyl and phenylacetyl moieties in its structure contributes to its unique chemical properties, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for hydrazine derivatives has surged due to their potential in drug discovery and development. N-(4-Ethoxyphenyl)-2-(phenylacetyl)hydrazinecarbothioamide is no exception, as it exhibits promising pharmacological activities, including antimicrobial and antioxidant properties. These attributes align with current trends in combating antibiotic resistance and oxidative stress-related diseases, topics frequently searched by healthcare professionals and researchers alike. The compound's mechanism of action, particularly its interaction with microbial enzymes, is a focal point of ongoing studies.

From a synthetic chemistry perspective, CAS No. 343818-09-7 serves as a valuable intermediate in the preparation of more complex molecules. Its thioamide functional group allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. This flexibility is crucial for industries aiming to develop next-generation therapeutics or crop protection agents, addressing global challenges such as food security and emerging diseases. Researchers often query optimization techniques for synthesizing this compound, reflecting its importance in scalable production.

The physicochemical characteristics of N-(4-Ethoxyphenyl)-2-(phenylacetyl)hydrazinecarbothioamide, including solubility, stability, and melting point, are critical for its practical applications. Analytical methods such as HPLC and NMR spectroscopy are commonly employed to ensure purity and structural integrity, topics frequently discussed in academic forums. Additionally, the compound's compatibility with various solvents and reagents is a key consideration for formulation scientists, particularly in drug delivery systems.

Environmental and safety profiles of hydrazinecarbothioamide derivatives are another area of user interest. While CAS No. 343818-09-7 is not classified as hazardous under standard regulations, proper handling protocols are emphasized in material safety data sheets (MSDS). This aligns with the growing emphasis on green chemistry and sustainable practices in industrial applications. Searches related to biodegradability and eco-friendly synthesis routes for such compounds have increased, reflecting shifting priorities in chemical manufacturing.

In the context of intellectual property, patents involving N-(4-Ethoxyphenyl)-2-(phenylacetyl)hydrazinecarbothioamide highlight its commercial potential. Pharmaceutical companies are actively investigating its incorporation into combination therapies, particularly for infectious diseases and metabolic disorders. The compound's ability to synergize with existing drugs is a hot topic in pharmacokinetic studies, addressing frequent queries about drug-drug interactions and bioavailability enhancement.

Future research directions for CAS No. 343818-09-7 may explore its applications in nanotechnology and targeted drug delivery, areas witnessing exponential growth. The compound's molecular structure offers opportunities for conjugation with nanoparticles or biomolecules, a subject gaining traction in scientific literature. As artificial intelligence accelerates drug discovery, computational studies predicting the compound's binding affinities with biological targets are likely to emerge, answering common search queries about in silico modeling of similar molecules.

In summary, N-(4-Ethoxyphenyl)-2-(phenylacetyl)hydrazinecarbothioamide represents a multifaceted compound with significant potential across multiple disciplines. Its chemical versatility, combined with pressing global health and agricultural needs, ensures continued relevance in research and development. The compound exemplifies how specialized organic molecules can address contemporary scientific challenges while inspiring innovative solutions for the future.